Trimethylsilyl 3-trimethylsilyloxyhexadecanoate

• CAS RN: 136788-86-8
• Molecular Formula: C22H48O3Si2
• Molecular Weight: 416.8 g/mol
• IUPAC Name: trimethylsilyl 3-trimethylsilyloxyhexadecanoate
• InChI: InChI=1S/C22H48O3Si2/c1-8-9-10-11-12-13-14-15-16-17-18-19-21(24-26(2,3)4)20-22(23)25-27(5,6)7/h21H,8-20H2,1-7H3
• InChI Key: VENPMAMNNZVFDF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC(CC(=O)O[Si](C)(C)C)O[Si](C)(C)C
• synonyms: Trimethylsilyl 3-[(trimethylsilyl)oxy]hexadecanoate

Description

Trimethylsilyl 3-trimethylsilyloxyhexadecanoate, also known as TMSH, is a chemical compound that has been used in scientific research for several decades. This compound is often used as a protective agent for carboxylic acids and alcohols, and it is also used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of Trimethylsilyl 3-trimethylsilyloxyhexadecanoate is not fully understood, but it is believed to act as a protective agent for carboxylic acids and alcohols. Trimethylsilyl 3-trimethylsilyloxyhexadecanoate can protect these functional groups from unwanted reactions during organic synthesis. Additionally, Trimethylsilyl 3-trimethylsilyloxyhexadecanoate has been shown to have antioxidant properties, which may contribute to its protective effects.
Biochemical and Physiological Effects:
Trimethylsilyl 3-trimethylsilyloxyhexadecanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect cells from oxidative stress. Additionally, Trimethylsilyl 3-trimethylsilyloxyhexadecanoate has been shown to have anti-inflammatory effects, which may make it useful in the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One advantage of using Trimethylsilyl 3-trimethylsilyloxyhexadecanoate in lab experiments is its ability to protect carboxylic acids and alcohols from unwanted reactions. Additionally, Trimethylsilyl 3-trimethylsilyloxyhexadecanoate is relatively easy to synthesize and purify. However, one limitation of using Trimethylsilyl 3-trimethylsilyloxyhexadecanoate is that it can be toxic if ingested or inhaled. Therefore, it should be handled with care and stored in a well-ventilated area.

Future Directions

There are several potential future directions for research on Trimethylsilyl 3-trimethylsilyloxyhexadecanoate. One area of interest is the development of new drugs and drug delivery systems using Trimethylsilyl 3-trimethylsilyloxyhexadecanoate. Additionally, Trimethylsilyl 3-trimethylsilyloxyhexadecanoate may be useful in the development of new antioxidant and anti-inflammatory therapies. Further research is also needed to fully understand the mechanism of action of Trimethylsilyl 3-trimethylsilyloxyhexadecanoate and its potential applications in organic synthesis.

Synthesis Methods

Trimethylsilyl 3-trimethylsilyloxyhexadecanoate can be synthesized by reacting hexadecanoic acid with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction produces Trimethylsilyl 3-trimethylsilyloxyhexadecanoate and hydrochloric acid as a byproduct. The resulting Trimethylsilyl 3-trimethylsilyloxyhexadecanoate can be purified through distillation or column chromatography.

Scientific Research Applications

Trimethylsilyl 3-trimethylsilyloxyhexadecanoate has been widely used in scientific research as a protective agent for carboxylic acids and alcohols. It has also been used as a reagent in organic synthesis. Trimethylsilyl 3-trimethylsilyloxyhexadecanoate is often used in the synthesis of fatty acid derivatives and in the preparation of lipids for use in biological studies. Additionally, Trimethylsilyl 3-trimethylsilyloxyhexadecanoate has been used in the development of new drugs and drug delivery systems.